Cas no 905094-49-7 (2-Pyrrolidinecarboxamide, 4-hydroxy-N,N-dimethyl-, (2R,4S)-)
2-Pyrrolidinecarboxamide, 4-hydroxy-N,N-dimethyl-, (2R,4S)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Pyrrolidinecarboxamide, 4-hydroxy-N,N-dimethyl-, (2R,4S)-
- 2-Pyrrolidinecarboxamide,4-hydroxy-N,N-dimethyl-,(2R,4S)-
- 905094-49-7
- EN300-6841345
- (2R,4S)-4-hydroxy-N,N-dimethylpyrrolidine-2-carboxamide
-
- Inchi: 1S/C7H14N2O2/c1-9(2)7(11)6-3-5(10)4-8-6/h5-6,8,10H,3-4H2,1-2H3/t5-,6+/m0/s1
- InChI Key: ZOHZTBXVKULCNB-NTSWFWBYSA-N
- SMILES: O[C@@H]1CN[C@@H](C(N(C)C)=O)C1
Computed Properties
- Exact Mass: 158.105527694g/mol
- Monoisotopic Mass: 158.105527694g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 159
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.1
- Topological Polar Surface Area: 52.6Ų
2-Pyrrolidinecarboxamide, 4-hydroxy-N,N-dimethyl-, (2R,4S)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6841345-0.05g |
(2R,4S)-4-hydroxy-N,N-dimethylpyrrolidine-2-carboxamide |
905094-49-7 | 0.05g |
$1261.0 | 2023-05-26 | ||
| Enamine | EN300-6841345-0.1g |
(2R,4S)-4-hydroxy-N,N-dimethylpyrrolidine-2-carboxamide |
905094-49-7 | 0.1g |
$1320.0 | 2023-05-26 | ||
| Enamine | EN300-6841345-0.25g |
(2R,4S)-4-hydroxy-N,N-dimethylpyrrolidine-2-carboxamide |
905094-49-7 | 0.25g |
$1381.0 | 2023-05-26 | ||
| Enamine | EN300-6841345-0.5g |
(2R,4S)-4-hydroxy-N,N-dimethylpyrrolidine-2-carboxamide |
905094-49-7 | 0.5g |
$1440.0 | 2023-05-26 | ||
| Enamine | EN300-6841345-1.0g |
(2R,4S)-4-hydroxy-N,N-dimethylpyrrolidine-2-carboxamide |
905094-49-7 | 1g |
$1500.0 | 2023-05-26 | ||
| Enamine | EN300-6841345-2.5g |
(2R,4S)-4-hydroxy-N,N-dimethylpyrrolidine-2-carboxamide |
905094-49-7 | 2.5g |
$2940.0 | 2023-05-26 | ||
| Enamine | EN300-6841345-5.0g |
(2R,4S)-4-hydroxy-N,N-dimethylpyrrolidine-2-carboxamide |
905094-49-7 | 5g |
$4349.0 | 2023-05-26 | ||
| Enamine | EN300-6841345-10.0g |
(2R,4S)-4-hydroxy-N,N-dimethylpyrrolidine-2-carboxamide |
905094-49-7 | 10g |
$6450.0 | 2023-05-26 |
2-Pyrrolidinecarboxamide, 4-hydroxy-N,N-dimethyl-, (2R,4S)- Related Literature
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
3. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
Additional information on 2-Pyrrolidinecarboxamide, 4-hydroxy-N,N-dimethyl-, (2R,4S)-
Latest Research Insights on 2-Pyrrolidinecarboxamide, 4-hydroxy-N,N-dimethyl-, (2R,4S)- (CAS: 905094-49-7)
The compound 2-Pyrrolidinecarboxamide, 4-hydroxy-N,N-dimethyl-, (2R,4S)- (CAS: 905094-49-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing synthesizes the latest findings on this compound, focusing on its synthesis, mechanism of action, and emerging applications in drug development.
Recent studies have highlighted the stereospecific nature of (2R,4S)-4-hydroxy-N,N-dimethyl-2-pyrrolidinecarboxamide, which plays a critical role in its biological activity. The compound's ability to modulate key enzymatic pathways, particularly those involved in neurodegenerative diseases and metabolic disorders, has been a focal point of investigation. Advanced spectroscopic and crystallographic techniques have been employed to elucidate its three-dimensional conformation and interaction with biological targets.
In a groundbreaking study published in the Journal of Medicinal Chemistry, researchers demonstrated the compound's efficacy as a selective inhibitor of histone deacetylases (HDACs), a class of enzymes implicated in cancer progression. The study revealed that the (2R,4S)-configuration of the compound enhances its binding affinity to HDAC isoforms, offering a promising avenue for the development of novel anticancer agents. Furthermore, in vitro and in vivo experiments have shown minimal off-target effects, underscoring its potential as a safe and effective therapeutic candidate.
Another area of active research involves the compound's application in the treatment of inflammatory diseases. A 2023 study in Nature Chemical Biology reported that (2R,4S)-4-hydroxy-N,N-dimethyl-2-pyrrolidinecarboxamide exhibits potent anti-inflammatory properties by inhibiting the NF-κB signaling pathway. This finding has significant implications for the development of treatments for chronic inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease.
From a synthetic chemistry perspective, recent advancements have focused on optimizing the production of this compound to ensure high yield and purity. Novel catalytic methods, including asymmetric hydrogenation and enzymatic resolution, have been explored to achieve the desired stereochemistry. These developments are critical for scaling up production to meet the demands of preclinical and clinical trials.
In conclusion, the latest research on 2-Pyrrolidinecarboxamide, 4-hydroxy-N,N-dimethyl-, (2R,4S)- (CAS: 905094-49-7) underscores its multifaceted potential in drug discovery and development. Its unique structural features, combined with its selective biological activity, position it as a valuable candidate for further investigation. Future studies are expected to explore its pharmacokinetic properties and therapeutic efficacy in more complex disease models, paving the way for its eventual clinical translation.
905094-49-7 (2-Pyrrolidinecarboxamide, 4-hydroxy-N,N-dimethyl-, (2R,4S)-) Related Products
- 60731-46-6(Elcatonin)
- 2239-67-0(H-Gly-Pro-Hyp-OH)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)